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Compound Name: SLAM protein

CAS No.: 169535-43-7

Cat. No.: B1170118

Get Quote

Introduction
The Signaling Lymphocytic Activation Molecule (SLAM) family is a group of cell surface

receptors belonging to the immunoglobulin (Ig) superfamily, primarily expressed on

hematopoietic cells. These molecules play a crucial role in regulating the activation and

differentiation of various immune cells, including T cells, B cells, NK cells, and dendritic cells.

The SLAM family consists of several members, such as SLAMF1 (CD150), SLAMF2 (CD48),

SLAMF3 (CD229), SLAMF4 (CD244), SLAMF5 (CD84), SLAMF6 (CD352), and SLAMF7

(CD319). Their expression patterns can define specific cell subsets and their activation states,

making them important targets for immunological research and potential therapeutic

intervention in autoimmune diseases and cancer. Flow cytometry is a powerful technique for

the precise quantification and characterization of SLAM family protein expression at the single-

cell level.

Principle
Flow cytometry allows for the rapid analysis of multiple characteristics of individual cells as they

pass through a laser beam. For the analysis of SLAM protein expression, cells are incubated
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with fluorochrome-conjugated monoclonal antibodies specific for the SLAM family member of

interest. As the labeled cells pass through the cytometer, the fluorochromes are excited by the

laser, and the emitted light is detected by photomultiplier tubes. The intensity of the

fluorescence signal is directly proportional to the amount of antibody bound to the cell, and

therefore, to the level of protein expression. This allows for the identification and quantification

of cell populations expressing different levels of SLAM proteins.

Materials and Reagents
Phosphate-Buffered Saline (PBS)

Fetal Bovine Serum (FBS)

EDTA

Fluorochrome-conjugated monoclonal antibodies specific for SLAM family proteins (e.g.,

FITC, PE, APC, PerCP-Cy5.5 conjugates)

Isotype control antibodies

Fc receptor blocking solution (e.g., Human TruStain FcX™, BioLegend)

Cell viability dye (e.g., Propidium Iodide, 7-AAD, or a fixable viability dye)

Fixation/Permeabilization buffer (if analyzing intracellular targets)

Flow cytometer

Flow cytometry tubes

Experimental Protocols
A. Peripheral Blood Mononuclear Cell (PBMC) Isolation

Dilute whole blood 1:1 with PBS.

Carefully layer the diluted blood over a density gradient medium (e.g., Ficoll-Paque™).

Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.
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Carefully aspirate the upper layer (plasma and platelets) and collect the mononuclear cell

layer at the interface.

Wash the collected cells twice with PBS containing 2% FBS.

Resuspend the cell pellet and perform a cell count and viability assessment using a

hemocytometer and trypan blue.

B. Cell Surface Staining of SLAM Proteins
Adjust the cell suspension to a concentration of 1 x 10^7 cells/mL in staining buffer (PBS +

2% FBS + 0.02% Sodium Azide).

Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into flow cytometry tubes.

Add Fc receptor blocking solution to prevent non-specific antibody binding and incubate for

10 minutes at 4°C.

Add the predetermined optimal concentration of the fluorochrome-conjugated anti-SLAM

antibody or the corresponding isotype control.

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with 2 mL of staining buffer by centrifugation at 300 x g for 5 minutes.

Resuspend the cell pellet in 500 µL of staining buffer.

If desired, add a cell viability dye according to the manufacturer's instructions just before

analysis.

Acquire the samples on a flow cytometer.

C. Data Acquisition and Analysis
Set up the flow cytometer with appropriate voltage and compensation settings using

unstained and single-stained controls.
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Create a forward scatter (FSC) vs. side scatter (SSC) plot to gate on the lymphocyte or

monocyte population based on their size and granularity.

Create a gate to exclude doublets and aggregates.

Gate on viable cells based on the viability dye staining.

Analyze the expression of the SLAM protein on the gated cell population by creating a

histogram or a dot plot showing fluorescence intensity.

Use the isotype control to set the negative gate and determine the percentage of positive

cells and the mean fluorescence intensity (MFI).

Data Presentation
Table 1: Expression of SLAM Family Proteins on Human
Immune Cell Subsets
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SLAM
Family
Member

T Cells
(CD3+)

B Cells
(CD19+)

NK Cells
(CD56+)

Monocytes
(CD14+)

Dendritic
Cells
(CD11c+)

SLAMF1

(CD150)
+++ +++ - + ++

SLAMF2

(CD48)
+++ +++ +++ +++ +++

SLAMF3

(CD229)
+++ +++ + + ++

SLAMF4

(CD244)
+ (subset) - +++ + -

SLAMF5

(CD84)
++ +++ + ++ ++

SLAMF6

(CD352)
+++ ++ ++ + ++

SLAMF7

(CD319)
+ (subset)

+++ (plasma

cells)
+++ + +

Expression levels are denoted as: +++ (High), ++ (Medium), + (Low), - (Negative/Not detected).

Expression can vary depending on cell activation state.

Mandatory Visualizations
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Caption: A simplified diagram of the SLAM receptor signaling cascade.
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Flow Cytometry Experimental Workflow for SLAM Protein Analysis
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Caption: Workflow for SLAM protein expression analysis by flow cytometry.
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Troubleshooting
Issue Possible Cause Solution

High background staining

- Inadequate blocking of Fc

receptors- Antibody

concentration too high- Dead

cells present

- Increase Fc block incubation

time or concentration- Titrate

antibody to optimal

concentration- Use a viability

dye and gate on live cells

No or weak signal

- Antibody not suitable for flow

cytometry- Low protein

expression- Improper storage

of antibody

- Check antibody datasheet for

validated applications- Use a

brighter fluorochrome or an

amplification step- Store

antibodies at recommended

temperatures and protect from

light

High compensation values
- Spectral overlap between

fluorochromes

- Use fluorochromes with

minimal spectral overlap-

Carefully set compensation

using single-stained controls

Conclusion
Flow cytometry is an indispensable tool for the detailed analysis of SLAM family protein

expression on immune cells. This application note provides a comprehensive protocol and

essential considerations for obtaining reliable and reproducible data. The characterization of

SLAM protein expression profiles can provide valuable insights into immune cell function in

health and disease, aiding in the identification of novel biomarkers and therapeutic targets.

To cite this document: BenchChem. [Application Note: Analysis of SLAM Family Protein
Expression by Flow Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170118/docs#application-note-analysis-of-slam-
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1170118?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

